1-acetyl-N-(4-methoxybenzyl)-3,3-dimethylindoline-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-acetyl-N-(4-methoxybenzyl)-3,3-dimethylindoline-5-sulfonamide, also known as Sunitinib, is a small molecule inhibitor of multiple receptor tyrosine kinases (RTKs). It was initially developed as an anti-cancer drug and has been approved by the FDA for the treatment of renal cell carcinoma, gastrointestinal stromal tumor, and pancreatic neuroendocrine tumor.
Scientific Research Applications
Enzyme Inhibition Studies
Research on compounds structurally related to 1-acetyl-N-(4-methoxybenzyl)-3,3-dimethylindoline-5-sulfonamide has shown significant potential in enzyme inhibition, particularly targeting enzymes relevant to Alzheimer’s disease and cancer treatment. Studies have synthesized various sulfonamide derivatives to explore their inhibitory effects on enzymes like acetylcholinesterase (AChE), carbonic anhydrase (CA), and tubulin polymerization, highlighting their therapeutic potential.
Acetylcholinesterase Inhibitors for Alzheimer's Disease
Sulfonamide derivatives have demonstrated competitive inhibition of acetylcholinesterase, suggesting potential applications in treating Alzheimer's disease by enhancing cholinergic transmission in the brain. Compounds showing comparable inhibitory activity to known drugs like Neostigmine methylsulfate have been identified, providing a basis for developing new therapeutic agents (Abbasi et al., 2018).
Carbonic Anhydrase Inhibitors for Cancer Therapy
Derivatives have also been evaluated for their inhibition of human carbonic anhydrase isoenzymes, including those associated with tumors. This inhibition is crucial for exploring anticancer therapies, as CA isozymes play significant roles in tumor acidity and growth. Some derivatives showed potent inhibitory activity against tumor-associated CA IX, suggesting their utility as antitumor agents with the potential for selectivity towards tumor-associated isozymes (Ilies et al., 2003).
Tubulin Polymerization Inhibitors
Research on quinoline sulfonamide derivatives has identified compounds with strong inhibitory effects on tubulin polymerization, a critical process in cell division. This activity suggests potential applications in cancer treatment by preventing tumor cell proliferation. One such compound showed significant cytotoxic activity against HeLa cells and inhibited tubulin polymerization, indicating its potential as a lead compound for anticancer drug development (Ma & Gong, 2022).
properties
IUPAC Name |
N-(4-chlorophenyl)-1-(3-cyano-6,7-dimethoxyquinolin-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN4O3/c1-31-21-11-19-20(12-22(21)32-2)27-14-16(13-26)23(19)29-9-7-15(8-10-29)24(30)28-18-5-3-17(25)4-6-18/h3-6,11-12,14-15H,7-10H2,1-2H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOBWDGWKKMJKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=C(C=N2)C#N)N3CCC(CC3)C(=O)NC4=CC=C(C=C4)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.